Cas no 2228991-98-6 (5-(2-azidoethyl)-3-bromo-2-chlorothiophene)

• Product Name: 5-(2-azidoethyl)-3-bromo-2-chlorothiophene
• CAS No: 2228991-98-6
• MF: C₆H₅BrClN₃S
• MW: 266.54599738121
• CID: 6558385
• PubChem ID: 165797424
• Update Time: 2025-11-06

5-(2-azidoethyl)-3-bromo-2-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-3-bromo-2-chlorothiophene
• 2228991-98-6
• EN300-1920715

• Inchi： 1S/C6H5BrClN3S/c7-5-3-4(12-6(5)8)1-2-10-11-9/h3H,1-2H2
• InChI Key： FPRSSXRUVQGTQH-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CCN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 264.90761g/mol
• Monoisotopic Mass: 264.90761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 5-(2-azidoethyl)-3-bromo-2-chlorothiophene

Introduction to 5-(2-azidoethyl)-3-bromo-2-chlorothiophene (CAS No: 2228991-98-6)

5-(2-azidoethyl)-3-bromo-2-chlorothiophene (CAS No: 2228991-98-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This heterocyclic compound belongs to the thiophene family, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of both azido and halogen substituents on the thiophene ring endows this molecule with distinct reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The chemical structure of 5-(2-azidoethyl)-3-bromo-2-chlorothiophene consists of a thiophene core substituted with a 2-bromo group at the 3-position, a 2-chloro group at the 2-position, and an azidoethyl side chain at the 5-position. This specific arrangement of functional groups creates multiple sites for chemical modification, enabling the synthesis of a wide range of derivatives with tailored properties. The azido group, in particular, is a versatile handle for further functionalization through nucleophilic substitution reactions, while the bromo and chloro groups can be selectively modified using cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that thiophene-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The introduction of electron-withdrawing groups like bromo and chloro enhances the lipophilicity and bioavailability of these molecules, while the azido group provides a convenient entry point for further chemical manipulation. This combination makes 5-(2-azidoethyl)-3-bromo-2-chlorothiophene a particularly attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers have been exploring its use as a precursor for synthesizing small-molecule inhibitors targeting specific biological pathways. For example, modifications at the azido position can yield compounds with enhanced binding affinity to protein targets involved in cancer progression or inflammatory diseases. Additionally, the halogenated thiophene core serves as an excellent platform for designing molecules that can interact with biological membranes or receptors.

The synthesis of 5-(2-azidoethyl)-3-bromo-2-chlorothiophene involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a brominated thiophene derivative, followed by chlorination to introduce the 2-chloro substituent. The final step involves the introduction of an azidoethyl group via nucleophilic substitution or other coupling strategies. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(2-azidoethyl)-3-bromo-2-chlorothiophene. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved reproducibility, making it more feasible to produce larger quantities for research purposes. These improvements have also facilitated the exploration of novel synthetic routes that could lead to more cost-effective and environmentally friendly processes.

The biological activity of 5-(2-azidoethyl)-3-bromo-2-chlorothiophene has been investigated in several preclinical studies. Initial screening assays have revealed promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, derivatives derived from this compound have shown potential as kinase inhibitors or modulators of ion channels. These findings underscore the importance of further exploration into its pharmacological properties.

In conclusion, 5-(2-azidoethyl)-3-bromo-2-chlorothiophene (CAS No: 2228991-98-6) represents a significant advancement in medicinal chemistry due to its unique structural features and synthetic versatility. Its potential applications in drug development are vast, ranging from oncology to inflammation research. As synthetic methodologies continue to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.